molecular formula C15H17IN4 B1593020 Neutral red iodide CAS No. 34038-87-4

Neutral red iodide

Cat. No. B1593020
CAS RN: 34038-87-4
M. Wt: 380.23 g/mol
InChI Key: OUUBVQCTWMYSNF-UHFFFAOYSA-N
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Description

Neutral Red is a lipophilic phenazine dye that has been widely used in various biological systems as a vital stain for bright-field microscopy . It stains lysosomes red and is used as a general stain in histology, as a counterstain in combination with other dyes, and for many staining methods .

Mechanism of Action

Neutral Red acts as a pH indicator, changing from red to yellow between pH 6.8 and 8.0 . It is used in cytotoxicity assays where it is taken up by viable cells depending on their capacity to maintain pH gradients through the production of ATP . The uptake of the dye as well as lysosomal integrity are highly sensitive indicators of cell viability .

Safety and Hazards

Neutral Red Iodide may be harmful if inhaled and may cause irritation to the respiratory tract. Symptoms include coughing, sore throat, and shortness of breath. Contact may cause skin irritation and may be harmful if absorbed through the skin. Contact may be irritating to the eyes. It may be harmful if swallowed .

properties

IUPAC Name

8-N,8-N,3-trimethylphenazine-2,8-diamine;hydroiodide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N4.HI/c1-9-6-13-15(8-11(9)16)18-14-7-10(19(2)3)4-5-12(14)17-13;/h4-8H,16H2,1-3H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUUBVQCTWMYSNF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N.I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17IN4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90648753
Record name Neutral red iodide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90648753
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

380.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

34038-87-4
Record name Neutral red iodide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90648753
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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